Cas no 111770-86-6 (5-Bromo-2-ethynylpyridine)

• Product Name: 5-Bromo-2-ethynylpyridine
• CAS No: 111770-86-6
• MF: C₇H₄BrN
• MW: 182.017360687256
• MDL: MFCD03095276
• CID: 94059
• PubChem ID: 13979734
• Update Time: 2025-06-15

5-Bromo-2-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-ethynylpyridine
• 2-Ethynyl-5-bromopyridine
• FS-3661
• AB13647
• CS-0043016
• AM85481
• F2167-5076
• EN300-313219
• SCHEMBL2327695
• PYRIDINE, 5-BROMO-2-ETHYNYL-
• BCP26507
• AKOS006237138
• 5-bromo-2-ethynyl-pyridine
• DTXSID40553707
• FT-0653518
• J-002625
• SY024562
• 111770-86-6
• MFCD03095276
• A15117
• VGLAJERHBBEPQP-UHFFFAOYSA-N
• B5179

• MDL： MFCD03095276
• Inchi： 1S/C7H4BrN/c1-2-7-4-3-6(8)5-9-7/h1,3-5H
• InChI Key： VGLAJERHBBEPQP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#C)C=C1

Computed Properties

• Exact Mass: 180.95300
• Monoisotopic Mass: 180.95271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.60
• Melting Point: 83.0 to 87.0 deg-C
• Boiling Point: 212 ºC
• Flash Point: 82 ºC
• PSA: 12.89000
• LogP: 1.82540

5-Bromo-2-ethynylpyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Bromo-2-ethynylpyridine

Recent Advances in the Application of 5-Bromo-2-ethynylpyridine (CAS: 111770-86-6) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-ethynylpyridine (CAS: 111770-86-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromo and ethynyl functional groups, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in click chemistry, targeted drug delivery, and as a precursor for the development of novel kinase inhibitors. The unique reactivity of the ethynyl group enables efficient conjugation with azide-containing biomolecules, making it a valuable tool for bioconjugation and labeling applications.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 5-Bromo-2-ethynylpyridine as a key intermediate in the synthesis of potent and selective kinase inhibitors. The study revealed that the bromo substituent at the 5-position of the pyridine ring significantly enhances the binding affinity of the resulting inhibitors to their target kinases. Furthermore, the ethynyl group facilitated the introduction of additional pharmacophores via Sonogashira coupling, enabling the rapid generation of diverse compound libraries for high-throughput screening. This approach has opened new avenues for the discovery of kinase-targeted therapeutics with improved efficacy and reduced off-target effects.

Another notable application of 5-Bromo-2-ethynylpyridine is in the field of targeted drug delivery. A recent publication in ACS Chemical Biology detailed the development of antibody-drug conjugates (ADCs) utilizing this compound as a linker. The researchers employed the ethynyl group for site-specific conjugation to monoclonal antibodies via copper-free click chemistry, resulting in ADCs with enhanced stability and therapeutic efficacy. The bromo substituent was further exploited for the attachment of payloads such as cytotoxic agents or fluorescent probes, enabling precise tracking and evaluation of the conjugates in vitro and in vivo. These findings underscore the potential of 5-Bromo-2-ethynylpyridine in advancing the design of next-generation ADCs.

Beyond its applications in drug discovery, 5-Bromo-2-ethynylpyridine has also been utilized in the development of novel imaging agents. A study in Chemical Communications reported the synthesis of radiolabeled probes incorporating this compound for positron emission tomography (PET) imaging. The ethynyl group allowed for efficient radiolabeling with fluorine-18, while the bromo substituent provided a handle for further functionalization. The resulting probes exhibited excellent pharmacokinetic properties and high target specificity, making them promising candidates for non-invasive imaging of disease biomarkers. This research highlights the compound's potential in bridging the gap between chemical synthesis and clinical imaging applications.

In conclusion, 5-Bromo-2-ethynylpyridine (CAS: 111770-86-6) has emerged as a versatile and indispensable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, ranging from drug discovery to targeted therapy and diagnostic imaging. Recent advancements in synthetic methodologies and bioconjugation techniques have further expanded its utility, paving the way for innovative therapeutic and diagnostic solutions. As research in this area continues to evolve, 5-Bromo-2-ethynylpyridine is expected to play an increasingly prominent role in addressing unmet medical needs and advancing precision medicine.